(-)-Didesoxycannabidiol-d9
Description
(-)-Didesoxycannabidiol-d9 (CAS 1246819-21-5) is a deuterated derivative of cannabidiol (CBD), characterized by the replacement of nine hydrogen atoms with deuterium isotopes. With a molecular weight of 323.5172 and a chemical structure approximating C₂H₁₅O, this compound is primarily utilized as an internal standard in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) for quantifying cannabinoids in biological matrices . Its deuterated structure minimizes ion suppression effects during analysis, ensuring precise quantification of target analytes . While its pharmacological activity remains undocumented, its role in research underscores its importance in advancing cannabinoid analytics.
Properties
Molecular Formula |
C₂₁H₂₁D₉ |
|---|---|
Molecular Weight |
291.29 |
Synonyms |
(-)-trans-Didesoxycannabidiol-d9; Didesoxy CBD-d9; ∆1(2)-trans-Didesoxycannabidiol-d9; |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Metabolic Stability
Deuterated compounds exhibit delayed metabolic clearance due to the kinetic isotope effect. For instance, ¹³C-labeled Δ⁹-THC metabolites show prolonged detection windows in urine, aiding forensic and clinical monitoring .
Synergistic Interactions
Cannabinoids often act synergistically. For example, CBD inhibits cytochrome P450 enzymes, slowing Δ⁹-THC metabolism and prolonging its effects . Such interactions underscore the need for precise analytical tools like this compound to disentangle complex cannabinoid dynamics.
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